Cas no 103011-86-5 (2-Methylquinoline-5-carboxamide)
2-Methylquinoline-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 103011-86-5
- SCHEMBL14557455
- 2-Methylquinoline-5-carboxamide
-
- Inchi: 1S/C11H10N2O/c1-7-5-6-8-9(11(12)14)3-2-4-10(8)13-7/h2-6H,1H3,(H2,12,14)
- InChI Key: URBZTTMHRVBFGZ-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC2C1=CC=C(C)N=2)N
Computed Properties
- Exact Mass: 186.079313g/mol
- Monoisotopic Mass: 186.079313g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 186.21g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 56Ų
2-Methylquinoline-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM227116-1g |
2-Methylquinoline-5-carboxamide |
103011-86-5 | 97% | 1g |
$779 | 2023-01-05 | |
| Chemenu | CM227116-5g |
2-Methylquinoline-5-carboxamide |
103011-86-5 | 97% | 5g |
$2078 | 2023-01-05 | |
| Chemenu | CM227116-1g |
2-Methylquinoline-5-carboxamide |
103011-86-5 | 97% | 1g |
$779 | 2021-08-04 | |
| Chemenu | CM227116-5g |
2-Methylquinoline-5-carboxamide |
103011-86-5 | 97% | 5g |
$2078 | 2021-08-04 | |
| Alichem | A189009037-1g |
2-Methylquinoline-5-carboxamide |
103011-86-5 | 97% | 1g |
$1055.25 | 2023-09-04 | |
| Alichem | A189009037-5g |
2-Methylquinoline-5-carboxamide |
103011-86-5 | 97% | 5g |
$2840.80 | 2023-09-04 |
2-Methylquinoline-5-carboxamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-Methylquinoline-5-carboxamide
Professional Introduction to 2-Methylquinoline-5-carboxamide (CAS No. 103011-86-5)
2-Methylquinoline-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 103011-86-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural motif of 2-methylquinoline-5-carboxamide features a fused benzene and pyridine ring system, with a methyl substituent at the 2-position and a carboxamide functional group at the 5-position. Such structural features make it a versatile scaffold for designing novel bioactive molecules.
The 2-methylquinoline-5-carboxamide scaffold has been extensively explored in recent years due to its potential pharmacological properties. Quinoline derivatives are well-documented for their antimicrobial, antimalarial, and anticancer activities. The introduction of the carboxamide group at the 5-position introduces additional reactivity and binding potential, which can be exploited to enhance drug-like properties such as solubility, bioavailability, and target specificity. This modification has been strategically employed in the development of small-molecule inhibitors targeting various disease pathways.
In the realm of medicinal chemistry, 2-methylquinoline-5-carboxamide has been investigated as a lead compound for the development of targeted therapies. One of the most compelling areas of research involves its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Recent studies have demonstrated that quinoline derivatives can modulate signaling pathways critical for cell proliferation and survival. Specifically, modifications to the quinoline core, such as the introduction of a carboxamide moiety, have been shown to enhance binding affinity to protein targets while minimizing off-target effects.
Recent advancements in computational chemistry have facilitated the rational design of derivatives of 2-methylquinoline-5-carboxamide with improved pharmacokinetic profiles. Molecular docking studies have identified key interactions between this compound and its putative targets, providing insights into how structural modifications can optimize binding affinity and selectivity. These computational approaches have been complemented by experimental validations, where synthesis and biological evaluation of analogs have confirmed the predictive power of these models.
The carboxamide functional group in 2-methylquinoline-5-carboxamide plays a pivotal role in determining its biological activity. Carboxamides are known to exhibit diverse pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. In particular, quinoline-based carboxamides have shown promise in preclinical models as inhibitors of protein-protein interactions involved in neurodegenerative diseases. The ability to fine-tune the electronic and steric properties of this scaffold allows for the development of highly specific ligands tailored to particular therapeutic applications.
Another area where 2-methylquinoline-5-carboxamide has drawn interest is in antimicrobial research. Given the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents with unique mechanisms of action. Quinoline derivatives have historically been used in antimicrobial therapies, and recent work has highlighted their potential against multidrug-resistant bacteria. The structural features of 2-methylquinoline-5-carboxamide, including its aromatic system and polar functional groups, contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.
The synthesis of 2-methylquinoline-5-carboxamide has been optimized through multiple synthetic routes to ensure high yield and purity. Common methodologies involve condensation reactions between appropriately substituted quinolines with amidating agents under controlled conditions. Advances in synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have further streamlined the preparation of complex derivatives while maintaining excellent regioselectivity. These synthetic strategies are crucial for enabling rapid access to libraries of quinoline-based compounds for high-throughput screening.
In conclusion, 2-methylquinoline-5-carboxamide (CAS No. 103011-86-5) represents a promising scaffold for drug discovery with diverse applications across multiple therapeutic areas. Its unique structural features—combining a quinoline core with a carboxamide group—make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological functions and synthetic methodologies for this class of compounds, 2-methylquinoline-5-carboxamide is poised to play an increasingly significant role in the development of next-generation therapeutics.
103011-86-5 (2-Methylquinoline-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)